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Compound of Interest

Compound Name: Solvent Orange 107

Cat. No.: B1169839

Introduction

Solvent Orange 107 is a high-performance solvent dye, also known as Thermoplast Red B,
belonging to the perinone class of colorants. It is characterized by its brilliant reddish-orange
shade and exceptional thermal stability, making it a preferred choice for coloring a wide range
of engineering plastics that are processed at high temperatures. Its excellent lightfastness and
resistance to migration further contribute to its suitability for demanding applications where
color durability is critical. This document provides detailed application notes, experimental
protocols, and performance data for Solvent Orange 107 in various polymer systems.

Physicochemical and Performance Data

The following tables summarize the key properties of Solvent Orange 107, providing a
guantitative basis for its application in polymer science.

Table 1: General and Physicochemical Properties of Solvent Orange 107
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Property

Value

Reference

Chemical Class

Perinone

C.l. Name Solvent Orange 107
CAS Number 185766-20-5
Molecular Formula C22HsBrN20:2

Appearance Reddish-orange powder
Melting Point >300 °C
Heat Resistance 300 °C

Table 2: Performance and Fastness Properties in Various Polymers

Polystyrene Polycarbon
Property ABS | SAN PET / PBT PMMA
(PS) ate (PC)
Heat
_ 300°C 300°C 330°C 300°C 300°C
Resistance
Light
Fastness
(Xenon Arc, 8 8 8 8 8
Blue Wool
Scale)
Migration
Resistance
5 5 5 5 5
(Scale 1-5,
5=Excellent)
Recommend
0.02% - 0.02% - 0.02% - 0.02% - 0.02% -
ed Dosage
_ 0.05% 0.05% 0.05% 0.05% 0.05%
(by weight)

Note: The performance data provided are typical values and may vary depending on the

specific grade of polymer, processing conditions, and presence of other additives.
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Experimental Protocols

This section details the standard procedures for incorporating and evaluating Solvent Orange
107 in a polymer matrix.

Protocol 1: Incorporation of Solvent Orange 107 into Polymer via Melt Compounding

This protocol describes the most common industrial method for coloring thermoplastics with
Solvent Orange 107.

Objective: To achieve a homogeneous dispersion of Solvent Orange 107 within a polymer
matrix.

Materials:

e Polymer resin (e.g., PC, PET, ABS) in pellet form, pre-dried according to manufacturer's
specifications.

e Solvent Orange 107 powder.
o Twin-screw extruder.

o Strand pelletizer.

« Injection molding machine.
Procedure:

e Pre-blending: In a tumble blender, dry-blend the polymer pellets with the specified dosage of
Solvent Orange 107 (e.g., 0.03% by weight) until a uniform coating of the dye on the pellets
is achieved.

e Extrusion:

o Set the temperature profile of the twin-screw extruder appropriate for the selected polymer
(e.g., for PC, temperatures may range from 280°C to 320°C).

o Feed the pre-blended mixture into the extruder at a constant rate.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1169839?utm_src=pdf-body
https://www.benchchem.com/product/b1169839?utm_src=pdf-body
https://www.benchchem.com/product/b1169839?utm_src=pdf-body
https://www.benchchem.com/product/b1169839?utm_src=pdf-body
https://www.benchchem.com/product/b1169839?utm_src=pdf-body
https://www.benchchem.com/product/b1169839?utm_src=pdf-body
https://www.benchchem.com/product/b1169839?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o The melt compounding process will disperse the dye throughout the molten polymer.

o Extrude the molten, colored polymer through a die into strands.

o Pelletization: Cool the polymer strands in a water bath and feed them into a pelletizer to
produce colored polymer pellets.

e Specimen Preparation:
o Thoroughly dry the colored pellets to remove any moisture absorbed from the water bath.

o Use an injection molding machine to produce standardized test specimens (e.g., color
plaques, tensile bars) for subsequent evaluation.

Protocol 2: Evaluation of Light Fastness

Objective: To determine the resistance of the colored polymer to color fading upon exposure to
light.

Materials:

Colored polymer test specimens (plaques).

Xenon arc weather-ometer.

Blue Wool Scale standards (ISO 105-B08).

Spectrocolorimeter.
Procedure:

« Initial Measurement: Measure the initial color coordinates (e.g., CIELAB L, a, b*) of the test
specimens.

e EXxposure:

o Mount the specimens and the Blue Wool standards in the xenon arc apparatus.
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o Expose the samples to simulated sunlight under controlled conditions of temperature and
humidity as per relevant standards (e.g., ISO 4892-2 or ASTM G155).

o Evaluation:

o Periodically remove the specimens and visually compare the degree of fading against the
fading of the Blue Wool standards.

o The lightfastness rating corresponds to the Blue Wool standard number that shows a
similar degree of color change. A rating of 8 indicates the highest level of lightfastness.

o Quantitative Assessment: For a more precise measurement, use a spectrocolorimeter to
measure the color change (AE*) of the specimens after exposure and compare it to the
unexposed control.

Diagrams and Workflows

Workflow for Polymer Coloring and Testing
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Caption: Workflow for incorporating and evaluating Solvent Orange 107 in polymers.
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Caption: Factors influencing the performance of Solvent Orange 107 in polymers.

 To cite this document: BenchChem. [Application Notes: Solvent Orange 107 in Polymer
Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169839#application-of-solvent-orange-107-in-
polymer-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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